![molecular formula C14H11FN6OS B5064387 N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide](/img/structure/B5064387.png)
N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide, also known as FPTA, is a synthetic compound that has gained significant attention in the scientific research community due to its potential use as a tool for studying the function of specific proteins in the human body.
Scientific Research Applications
N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide has been used in a variety of scientific research applications due to its ability to selectively bind to specific proteins in the body. One such application is the study of protein-protein interactions, which are essential for many biological processes. This compound has been shown to selectively bind to the protein Hsp90, which is involved in the folding and stabilization of other proteins. By binding to Hsp90, this compound can be used to study the function of this protein and its interactions with other proteins in the body.
Mechanism of Action
The mechanism of action of N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide involves its selective binding to specific proteins in the body. Specifically, this compound binds to the ATP-binding site of Hsp90, which is essential for the protein's function. By binding to this site, this compound disrupts the function of Hsp90 and can lead to the degradation of other proteins that rely on Hsp90 for stability.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to disrupt protein-protein interactions. By binding to Hsp90, this compound can lead to the degradation of other proteins that rely on Hsp90 for stability. This can have a variety of effects on cellular function, including the inhibition of cell growth and the induction of apoptosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide in lab experiments is its selectivity for specific proteins. This allows researchers to study the function of specific proteins in the body and their interactions with other proteins. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide. One area of interest is the development of new compounds that are similar to this compound but have improved selectivity and reduced toxicity. Another area of interest is the study of other proteins that may be targeted by this compound and the development of new applications for this compound in scientific research. Overall, this compound has the potential to be a valuable tool for studying the function of specific proteins in the body and advancing our understanding of biological processes.
Synthesis Methods
The synthesis of N-(3-fluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide involves a multi-step process that begins with the reaction of 3-fluoroaniline with 2-chloroacetyl chloride to form an intermediate compound. This intermediate is then reacted with sodium azide and copper (I) iodide to form the tetrazole ring. Finally, the thiol group is introduced through the reaction of the tetrazole intermediate with 3-mercaptopyridine. The resulting compound is then purified using column chromatography.
properties
IUPAC Name |
N-(3-fluorophenyl)-2-(1-pyridin-3-yltetrazol-5-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN6OS/c15-10-3-1-4-11(7-10)17-13(22)9-23-14-18-19-20-21(14)12-5-2-6-16-8-12/h1-8H,9H2,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDJIOIKGIUFURP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC(=O)CSC2=NN=NN2C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.